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Compound of Interest

Compound Name: Vitexin-2"-O-rhamnoside

Cat. No.: B10775695

An In-depth Technical Guide to the Structure Elucidation and Characterization of Vitexin-2"-O-
rhamnoside

Introduction

Vitexin-2"-O-rhamnoside is a naturally occurring flavonoid C-glycoside found in various
medicinal plants, including species of Crataegus (hawthorn), Passiflora, and Allophylus edulis.
[1][2] As a derivative of apigenin, it belongs to the flavone subclass of flavonoids. This
compound, also known as 2"-O-Rhamnosylvitexin, is recognized for a range of biological and
pharmacological activities, including antioxidant, anti-inflammatory, cardioprotective, and
immunomodulatory effects.[3][4][5][6] Its unique structure, featuring a rhamnose moiety
attached to the C-2" position of the glucose unit, which is itself C-glycosidically linked to the
apigenin core at the C-8 position, contributes to its distinct chemical properties and biological
functions.[4][7]

This technical guide provides a comprehensive overview of the structure elucidation and
characterization of Vitexin-2"-O-rhamnoside, detailing the spectroscopic data, experimental
protocols, and biological activities relevant to researchers in natural product chemistry,
pharmacology, and drug development.

Structure Elucidation

The definitive identification of Vitexin-2"-O-rhamnoside's structure relies on a combination of
modern spectroscopic techniques, primarily Mass Spectrometry (MS) and Nuclear Magnetic
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Resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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